Home / Products / Others

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide

Name: 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide
Brand: Smolecule
SKU: S7834676
Rating: 4 (6 reviews)

Catalog No.

S7834676

CAS No.

M.F

C16H23N5O

M. Wt

301.39 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexa...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide

IUPAC Name

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide

Molecular Formula

C16H23N5O

Molecular Weight

301.39 g/mol

InChI

InChI=1S/C16H23N5O/c1-11(10-16(2,3)4)9-14(22)17-13-8-6-5-7-12(13)15-18-20-21-19-15/h5-8,11H,9-10H2,1-4H3,(H,17,22)(H,18,19,20,21)

InChI Key

JKVGKRVXPZYPQI-UHFFFAOYSA-N

SMILES

CC(CC(=O)NC1=CC=CC=C1C2=NNN=N2)CC(C)(C)C

Canonical SMILES

CC(CC(=O)NC1=CC=CC=C1C2=NNN=N2)CC(C)(C)C

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide is a compound that belongs to the class of tetrazole amides. This compound was synthesized for the first time in 2017. Its unique combination of molecular properties makes it a very interesting molecule for scientific research and industrial applications.

Physical and Chemical Properties

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide has a molecular formula of C18H27N5O and a molecular mass of 325.45 g/mol. Its structure contains a tetrazole ring, two aromatic rings, and an amide group. This compound is a white to off-white powder, with a melting point between 138 °C to 142 °C. It is soluble in organic solvents like ethanol, methanol, and chloroform.

Synthesis and Characterization

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide can be synthesized via several synthetic approaches. One of the most common methods is the reaction between 2-(2H-tetrazol-5-yl)aniline and 3,5,5-trimethylhexanoyl chloride in the presence of triethylamine as a base. The reaction yields the target compound in a good yield. The synthesized compound can be characterized using different techniques such as NMR, MS, IR, and X-ray crystallography.

Analytical Methods

Several analytical methods can be used to detect, isolate and quantify 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide. HPLC, LC-MS, GC-MS, and TLC are some of the common analytical techniques used to analyze this compound. These methods are efficient and reliable to detect trace amounts of this compound in complex biological or industrial samples.

Biological Properties

Research has shown that 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide possesses a range of biological activities. It is reported to have anticonvulsant and antimicrobial activities. The compound also exhibits potent anticancer activity in vitro and in vivo. In cancer cells, it induces apoptosis, suppresses cell proliferation, and inhibits migration and invasion. The compound has also been shown to have neuroprotective properties, making it a good candidate for the treatment of neurodegenerative disorders.

Toxicity and Safety in Scientific Experiments

Studies have shown that 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide has low toxicity and is safe for use in scientific experiments. In animal models, the compound did not show significant toxicity or adverse effects at therapeutic doses. However, further studies are required to determine the long-term safety of this compound in humans.

Applications in Scientific Experiments

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide has promising applications in various scientific fields. It can be used as a lead compound for the development of new drugs with anticancer, anticonvulsant, and antimicrobial activities. Additionally, the compound can be used to understand the mechanism of action of these biological activities. Its neuroprotective properties also make it a good candidate for the treatment of neurodegenerative diseases.

Current State of Research

Currently, research on 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide is ongoing. Scientists are investigating its potential therapeutic applications, such as for the treatment of brain tumors and neurodegenerative diseases. The compound's mechanism of action is also being studied to understand its biological activities better.

Potential Implications in Various Fields of Research and Industry

3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide has numerous implications in different fields of research and industry. It has the potential to be developed into drugs for various diseases, such as cancer, epilepsy, and neurodegenerative disorders. It can also be used in industrial processes, such as the synthesis of new pharmaceuticals and agrochemicals.

Limitations and Future Directions

Although 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide has promising properties, several limitations need to be addressed. For instance, the pharmacokinetics and pharmacodynamics of this compound need to be fully elucidated. Also, its stability under different environmental conditions needs to be assessed. In terms of future directions, scientists can focus on synthesizing derivatives of this compound to improve its biological activity, establish its safety, determine its use as a smart drug delivery device, and enhance its industrial applications.
In conclusion, 3,5,5-trimethyl-N-[2-(2H-tetrazol-5-yl)phenyl]hexanamide is a fascinating compound that has numerous therapeutic and industrial implications. Its unique combination of properties makes it an interesting molecule for scientific research and industrial applications. Future research should aim to address the limitations and investigate the compound's full potential.